N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)propanamide

• IUPAC Name: N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)propanamide
• InChI: InChI=1S/C15H16N2O2S/c1-4-10-17-14-11(19-6-3)8-7-9-12(14)20-15(17)16-13(18)5-2/h1,7-9H,5-6,10H2,2-3H3
• InChI Key: PNMUIWHIIDHWRK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N=C1N(C2=C(C=CC=C2S1)OCC)CC#C
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

“N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)propanamide” is a chemical compound with the molecular formula C15H16N2O2S. It is used in scientific research and exhibits diverse applications due to its unique structure and properties.

Scientific Research Applications

Synthesis and Physicochemical Characterization

A study reported the synthesis and characterization of new N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives. These compounds demonstrated significant psychotropic, anti-inflammatory, cytotoxic, and antimicrobial activities. Their structural characteristics and physicochemical parameters were correlated with their biological activities, revealing specific combinations of types of activities for the synthesized compounds (Zablotskaya et al., 2013).

Luminescent Properties for White Light Emission

Another study explored the luminescent properties of benzothiazole derivatives, demonstrating their potential application in the fabrication of white-light-emitting devices. This research highlights a flexible and simple process for creating white-light emission using structurally similar compounds, indicating a promising avenue for the development of new materials for lighting and display technologies (Lu et al., 2017).

Corrosion Inhibition

Benzothiazole derivatives have also been investigated for their role in corrosion inhibition, particularly for carbon steel in acidic environments. This study synthesized two benzothiazole derivatives and demonstrated their high efficiency in preventing steel corrosion, offering a potential solution for industrial applications where corrosion resistance is critical (Hu et al., 2016).

Antimicrobial and Cytotoxic Activities

The antimicrobial and cytotoxic activities of novel N-(naphthalen-1-yl)propanamide derivatives were studied, highlighting their potential as agents against various bacteria and fungi species. This research provides insights into the development of new antimicrobial compounds with specific effectiveness against certain pathogens (Evren et al., 2020).

MMP Inhibitors in Tissue Damage

Research into 4-thiazolidinone derivatives as MMP inhibitors for tissue damage revealed their potential in affecting the inflammatory/oxidative process, highlighting a new approach to addressing tissue damage and inflammation. This work contributes to the understanding of the therapeutic potential of these compounds in treating conditions related to inflammation and oxidative stress (Incerti et al., 2018).